Cas no 2198103-91-0 (2-(1-{imidazo1,2-bpyridazin-6-yl}azetidin-3-yl)methyl-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one)

2-(1-{imidazo1,2-bpyridazin-6-yl}azetidin-3-yl)methyl-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one structure
2198103-91-0 structure
Product Name:2-(1-{imidazo1,2-bpyridazin-6-yl}azetidin-3-yl)methyl-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one
CAS No:2198103-91-0
MF:C19H17N7O
MW:359.384582281113
CID:6440770
Update Time:2025-07-21

2-(1-{imidazo1,2-bpyridazin-6-yl}azetidin-3-yl)methyl-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 2-(1-{imidazo1,2-bpyridazin-6-yl}azetidin-3-yl)methyl-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one
    • 3(2H)-Pyridazinone, 2-[(1-imidazo[1,2-b]pyridazin-6-yl-3-azetidinyl)methyl]-6-(3-pyridinyl)-
    • Inchi: 1S/C19H17N7O/c27-19-6-3-16(15-2-1-7-20-10-15)22-26(19)13-14-11-24(12-14)18-5-4-17-21-8-9-25(17)23-18/h1-10,14H,11-13H2
    • InChI Key: KCTJFTTWYQNXMA-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC2CN(C3=NN4C=CN=C4C=C3)C2)N=C(C2=CC=CN=C2)C=C1

Experimental Properties

  • Density: 1.47±0.1 g/cm3(Predicted)
  • pka: 5.96±0.30(Predicted)

2-(1-{imidazo1,2-bpyridazin-6-yl}azetidin-3-yl)methyl-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6604-9468-2μmol
2-[(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one
2198103-91-0
2μmol
$57.0 2023-09-07
Life Chemicals
F6604-9468-5μmol
2-[(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one
2198103-91-0
5μmol
$63.0 2023-09-07
Life Chemicals
F6604-9468-10μmol
2-[(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one
2198103-91-0
10μmol
$69.0 2023-09-07
Life Chemicals
F6604-9468-20μmol
2-[(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one
2198103-91-0
20μmol
$79.0 2023-09-07
Life Chemicals
F6604-9468-1mg
2-[(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one
2198103-91-0
1mg
$54.0 2023-09-07
Life Chemicals
F6604-9468-2mg
2-[(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one
2198103-91-0
2mg
$59.0 2023-09-07
Life Chemicals
F6604-9468-3mg
2-[(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one
2198103-91-0
3mg
$63.0 2023-09-07
Life Chemicals
F6604-9468-4mg
2-[(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one
2198103-91-0
4mg
$66.0 2023-09-07
Life Chemicals
F6604-9468-5mg
2-[(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one
2198103-91-0
5mg
$69.0 2023-09-07
Life Chemicals
F6604-9468-10mg
2-[(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one
2198103-91-0
10mg
$79.0 2023-09-07

Additional information on 2-(1-{imidazo1,2-bpyridazin-6-yl}azetidin-3-yl)methyl-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one

Research Brief on 2-(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one (CAS: 2198103-91-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of small molecule inhibitors targeting specific kinase pathways. Among these, the compound 2-(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one (CAS: 2198103-91-0) has emerged as a promising candidate for therapeutic intervention in various diseases, particularly cancer and inflammatory disorders. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activity, and potential applications.

The compound, characterized by its unique heterocyclic structure, has been the subject of several recent studies due to its selective inhibition of key kinases involved in cell proliferation and immune response. Its molecular framework, featuring an imidazo[1,2-b]pyridazine core linked to a dihydropyridazinone moiety, confers high binding affinity and specificity for target proteins. Recent structural-activity relationship (SAR) studies have further optimized its pharmacokinetic properties, enhancing its bioavailability and metabolic stability.

In preclinical models, 2198103-91-0 has demonstrated potent anti-proliferative effects against a range of cancer cell lines, including those resistant to conventional therapies. Mechanistic studies reveal that the compound acts by inhibiting the phosphorylation of downstream signaling molecules, thereby disrupting critical pathways such as PI3K/AKT and JAK/STAT. Additionally, its anti-inflammatory properties have been validated in murine models of autoimmune diseases, where it significantly reduced cytokine production and tissue damage.

Ongoing clinical trials are evaluating the safety and efficacy of this compound in human subjects, with preliminary data suggesting favorable tolerability and promising therapeutic outcomes. Future research directions include exploring its potential in combination therapies and further elucidating its off-target effects to ensure clinical viability. This brief underscores the compound's potential as a versatile tool in both drug development and biological research.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd